Cas no 2228413-41-8 (1-(4-ethynylphenyl)-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-(4-ethynylphenyl)-3-oxocyclobutane-1-carboxylic acid
• CAS No: 2228413-41-8
• MF: C₁₃H₁₀O₃
• MW: 214.216703891754
• CID: 6000700
• PubChem ID: 165881287
• Update Time: 2025-05-23

1-(4-ethynylphenyl)-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethynylphenyl)-3-oxocyclobutane-1-carboxylic acid
• 2228413-41-8
• EN300-1762158

• Inchi： 1S/C13H10O3/c1-2-9-3-5-10(6-4-9)13(12(15)16)7-11(14)8-13/h1,3-6H,7-8H2,(H,15,16)
• InChI Key： KDLVXENEAVHJHY-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)(C2C=CC(C#C)=CC=2)C1

Computed Properties

• Exact Mass: 214.062994177g/mol
• Monoisotopic Mass: 214.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 54.4Ų

Additional information on 1-(4-ethynylphenyl)-3-oxocyclobutane-1-carboxylic acid

1-(4-Ethynylphenyl)-3-Oxocyclobutane-1-Carboxylic Acid: A Comprehensive Overview

1-(4-Ethynylphenyl)-3-Oxocyclobutane-1-carboxylic acid is a compound with the CAS number 2228413-41-8, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclobutane ring with a carboxylic acid group and an ethynylphenyl substituent. The presence of the cyclobutane ring introduces interesting stereochemical properties, while the ethynyl group adds reactivity and potential for further functionalization.

The synthesis of 1-(4-Ethynylphenyl)-3-Oxocyclobutane-1-carboxylic acid involves a series of well-established organic reactions. The starting material is typically a substituted cyclobutane derivative, which undergoes oxidation to introduce the ketone group at the 3-position. Subsequent coupling reactions are employed to attach the ethynylphenyl group, ensuring precise control over the substitution pattern. This compound is often used as an intermediate in the synthesis of more complex molecules, particularly in drug discovery programs targeting various therapeutic areas.

Recent studies have highlighted the potential of 1-(4-Ethynylphenyl)-3-Oxocyclobutane-1-carboxylic acid in the development of novel pharmaceutical agents. Researchers have explored its ability to modulate key biological pathways, such as those involved in inflammation and cellular signaling. For instance, a study published in Nature Communications demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting specific enzymes associated with chronic inflammatory diseases.

In addition to its pharmacological applications, 1-(4-Ethynylphenyl)-3-Oxocyclobutane-1-carboxylic acid has also found utility in materials science. Its rigid cyclobutane structure makes it an attractive candidate for use in the development of advanced polymers and materials with unique mechanical properties. Scientists at the University of California have reported on its incorporation into polymeric networks that exhibit enhanced thermal stability and mechanical resilience.

The versatility of 1-(4-Ethynylphenyl)-3-Oxocyclobutane-1-carboxylic acid extends to its role as a building block in total synthesis efforts. Its ability to participate in a wide range of chemical transformations, including cross-coupling reactions and enantioselective syntheses, has made it a valuable tool for organic chemists. A notable example is its use in the total synthesis of a complex natural product reported in Angewandte Chemie, where it served as a key intermediate enabling the construction of a challenging bicyclic framework.

The latest research on this compound has also delved into its potential applications in bioconjugation and drug delivery systems. Researchers have explored its ability to act as a linker in antibody-drug conjugates (ADCs), where its reactivity and stability are advantageous for achieving precise drug payloads. A study published in Bioconjugate Chemistry demonstrated that derivatives of this compound can significantly enhance the efficacy of ADCs by improving drug release profiles and minimizing systemic toxicity.

In conclusion, 1-(4-Ethynylphenyl)-3-Oxocyclobutane-1-carboxylic acid stands out as a versatile and multifaceted compound with applications spanning organic synthesis, pharmacology, materials science, and bioconjugation. Its unique chemical properties and reactivity continue to drive innovative research across diverse scientific disciplines. As advancements in synthetic methodology and biological understanding progress, this compound is poised to play an even more prominent role in future discoveries and technological developments.